Strontium nitrate

• CAS No.: 10042-76-9
• Product Name: Strontium nitrate
• Molecular Formula: Sr(NO3)2; N2O6S
• Molecular Weight: 211.6 g/mol
• IUPAC Name: strontium;dinitrate
• Standard InChI: InChI=1S/2NO3.Sr/c2*2-1(3)4;/q2*-1;+2
• Standard InChIKey: DHEQXMRUPNDRPG-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2]
• Boiling Point: 1193 °F at 760 mm Hg (USCG, 1999); 645 °C
• Colorform: WHITE GRANULES OR POWDER; Colorless cubic crystals
• Density: 2.98 (USCG, 1999); 2.99 g/cu-cm
• Melting Point: 1058 °F (USCG, 1999); 570 °C
• Physical Description: Strontium nitrate appears as a white crystalline solid. Noncombustible but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in pyrotechnics, in medicine, and to make other chemicals.; DryPowde
• Description: Strontium nitrate appears as a white crystalline solid. Noncombustible but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in pyrotechnics, in medicine, and to make other chemicals.
• Shelf Life: Anhydrous material is normally stable but starts to decompose @ about 500 °C with evolution of nitrogen oxides.
• Solubility: 70.9 g/100 ml water at 18 °C, 100 g/100 ml water at 100 °C; 401 G/L OF WATER @ 0 °C; 1 KG/L WATER @ 90 °C; Slightly sol in alcohol or acetone.; 0.012 g/100 ml absolute alcohol
• Synonyms: strontium nitrate
• PubChem Compound: 11805992
• Last Modified: Nov 12 2021